![molecular formula C7H5Cl2N3O2 B2954353 6-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride CAS No. 1955539-84-0](/img/structure/B2954353.png)
6-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride
Overview
Description
6-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride is a compound with a molecular weight of 252.06 . It is a solid substance that is stored at room temperature . This compound has been used as a fluorescent probe for monitoring pH changes, demonstrating high selectivity and sensitivity, brilliant reversibility, and an extremely short response time .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4ClN3O2.ClH.H2O/c8-4-1-9-7-10-5 (6 (12)13)3-11 (7)2-4;;/h1-3H, (H,12,13);1H;1H2 .Physical And Chemical Properties Analysis
This compound is a solid substance that is stored at room temperature .Scientific Research Applications
Fluorescent Probing for pH Monitoring
6-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride: has been utilized as a fluorescent probe for monitoring pH changes. This compound exhibits high selectivity and sensitivity, with brilliant reversibility and an extremely short response time, making it ideal for real-time imaging of pH changes in biological systems like yeast .
Analytical Chemistry
As a standard compound in analytical chemistry, it can be used to calibrate instruments or develop new analytical methods, particularly those involving fluorescence-based detection.
Each of these applications leverages the unique chemical properties of 6-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride , demonstrating its versatility and importance in scientific research. The compound’s ability to function as a fluorescent probe is particularly noteworthy, as highlighted by the research published in the Journal of Fluorescence .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 6-Chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride is the pH level within a biological system . This compound has been used as a fluorescent probe for monitoring pH changes, particularly in the range of 3.0 to 7.0 .
Mode of Action
This compound interacts with its target by responding to changes in the H+ concentration. As the H+ concentration increases, the absorption of the probe at 285 nm increases dramatically, while the absorption at 320 nm decreases . This change in absorption allows for the detection and monitoring of pH changes.
Result of Action
The primary result of the action of this compound is the real-time monitoring of pH changes. It has been shown to have high selectivity and sensitivity, brilliant reversibility, and an extremely short response time . This makes it a valuable tool for monitoring pH changes in biological systems, such as yeast .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s fluorescence response is conducted in a B-R buffer/DMSO solution . The temperature of the environment can also affect the compound’s action, as all fluorescence experiments were left at room temperature for 10 minutes before measurement .
properties
IUPAC Name |
6-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClN3O2.ClH/c8-4-1-9-7-10-5(6(12)13)3-11(7)2-4;/h1-3H,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKBBGTGMZFBTOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=NC(=CN21)C(=O)O)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1955539-84-0 |
Source
|
| Record name | 6-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl N-[(3R,4R)-3-aminotetrahydropyran-4-yl]carbamate](/img/no-structure.png)
![1,2-Dimethyl-5-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]benzimidazole](/img/structure/B2954273.png)
![2-(3-(Dimethylamino)propyl)-1-(4-ethoxy-3-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B2954274.png)
![1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one](/img/structure/B2954275.png)
![N-(2-cyclohex-1-en-1-ylethyl)-1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide](/img/structure/B2954277.png)
![4-[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one](/img/structure/B2954278.png)
![[4-Methyl-4-(2-methylpropyl)-2,5-dioxoimidazolidin-1-yl]acetic acid](/img/structure/B2954283.png)
![7-Hydroxy-5-propylpyrazolo[1,5-a]pyrimidine-3-carbonitrile](/img/structure/B2954287.png)
![methyl N-[4-(4-methylpiperazin-1-yl)sulfonylphenyl]carbamate](/img/structure/B2954289.png)
